Cas no 3558-11-0 (1-methyl-6-nitro-1H-indole-3-carbaldehyde)

1-methyl-6-nitro-1H-indole-3-carbaldehyde structure
3558-11-0 structure
Product Name:1-methyl-6-nitro-1H-indole-3-carbaldehyde
CAS No:3558-11-0
MF:C10H8N2O3
MW:204.18212223053
MDL:MFCD22056002
CID:1111412
PubChem ID:21850215
Update Time:2025-04-20

1-methyl-6-nitro-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-6-nitro-1H-Indole-3-carboxaldehyde
    • 1-methyl-6-nitro-1H-indole-3-carbaldehyde
    • SCHEMBL3353614
    • 1-methyl-6-nitroindole-3-carbaldehyde
    • 3558-11-0
    • DB-147766
    • EN300-330413
    • MDL: MFCD22056002
    • Inchi: 1S/C10H8N2O3/c1-11-5-7(6-13)9-3-2-8(12(14)15)4-10(9)11/h2-6H,1H3
    • InChI Key: JJPLOWKMCQBADT-UHFFFAOYSA-N
    • SMILES: O=CC1=CN(C)C2C=C(C=CC=21)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 204.05354
  • Monoisotopic Mass: 204.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • PSA: 65.14

1-methyl-6-nitro-1H-indole-3-carbaldehyde Pricemore >>

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